Cas no 1361649-68-4 (3-Nitro-5-(2,3,6-trichlorophenyl)picolinonitrile)

• Product Name: 3-Nitro-5-(2,3,6-trichlorophenyl)picolinonitrile
• CAS No: 1361649-68-4
• MF: C₁₂H₄Cl₃N₃O₂
• MW: 328.538059234619
• CID: 4801394
• Update Time: 2025-06-08

3-Nitro-5-(2,3,6-trichlorophenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Nitro-5-(2,3,6-trichlorophenyl)picolinonitrile

• Inchi： 1S/C12H4Cl3N3O2/c13-7-1-2-8(14)12(15)11(7)6-3-10(18(19)20)9(4-16)17-5-6/h1-3,5H
• InChI Key： RNZVYIVRGYXRNY-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1C=NC(C#N)=C(C=1)[N+](=O)[O-])Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 422
• XLogP3: 4.2
• Topological Polar Surface Area: 82.5

Additional information on 3-Nitro-5-(2,3,6-trichlorophenyl)picolinonitrile

Recent Advances in the Study of 3-Nitro-5-(2,3,6-trichlorophenyl)picolinonitrile (CAS: 1361649-68-4)

The compound 3-Nitro-5-(2,3,6-trichlorophenyl)picolinonitrile (CAS: 1361649-68-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 3-Nitro-5-(2,3,6-trichlorophenyl)picolinonitrile, which contribute to its ability to interact with specific biological targets. The presence of the nitro group and the trichlorophenyl moiety has been shown to enhance its binding affinity to certain enzymes and receptors, making it a promising candidate for further investigation. Researchers have employed advanced computational modeling techniques to predict its interactions with target proteins, providing valuable insights into its mechanism of action.

In vitro and in vivo studies have demonstrated that 3-Nitro-5-(2,3,6-trichlorophenyl)picolinonitrile exhibits notable activity against a range of disease-related targets. For instance, it has shown inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that this compound may possess anticancer properties, with selective cytotoxicity observed in certain cancer cell lines. These findings underscore the need for further exploration of its therapeutic potential.

The synthesis of 3-Nitro-5-(2,3,6-trichlorophenyl)picolinonitrile has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, addressing some of the challenges associated with its production. These advancements are critical for enabling large-scale synthesis and facilitating future preclinical studies. Furthermore, researchers have explored the compound's stability and pharmacokinetic properties, which are essential for its development as a viable drug candidate.

Despite these promising results, several challenges remain. The compound's solubility and bioavailability need to be optimized to enhance its therapeutic efficacy. Additionally, comprehensive toxicity studies are required to assess its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-Nitro-5-(2,3,6-trichlorophenyl)picolinonitrile (CAS: 1361649-68-4) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural properties and demonstrated biological activities make it a promising candidate for further development. Continued research efforts will be essential to fully elucidate its potential and overcome existing challenges, paving the way for its eventual use in therapeutic interventions.